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Cat. No.: B034096
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This guide provides a comprehensive technical overview of 2-Hydroxyundecanoic acid, an

alpha-hydroxy fatty acid with significant relevance in biochemical research and potential

applications in the cosmetic and pharmaceutical industries. This document is intended for

researchers, chemists, and drug development professionals, offering in-depth insights into its

physicochemical properties, synthesis, analysis, and biological significance.

Introduction and Molecular Overview
2-Hydroxyundecanoic acid (2-HUA) is a saturated fatty acid featuring an 11-carbon chain

with a hydroxyl group (-OH) substituted at the alpha-position (C-2). This structural feature

classifies it as an alpha-hydroxy acid (AHA), a group of compounds known for their distinct

chemical and biological activities.[1] The presence of both a carboxylic acid and a hydroxyl

group on adjacent carbons creates a molecule with unique reactivity and functionality.

Furthermore, the C-2 carbon is a chiral center, meaning 2-HUA can exist as two distinct

enantiomers, (R)- and (S)-2-hydroxyundecanoic acid, in addition to its racemic form.
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From a biochemical perspective, 2-hydroxy fatty acids are integral components of

sphingolipids, particularly ceramides, which are abundant in the nervous system and the

epidermal layers of the skin.[2][3][4] These specialized lipids, such as hFA-ceramides, are

critical for maintaining the skin's permeability barrier and ensuring proper myelin sheath

function.[2][5]

Chemical Structure and Identification
The fundamental structure of 2-Hydroxyundecanoic acid is key to understanding its

properties.

Caption: Chemical structure of 2-Hydroxyundecanoic acid.

Table 1: Chemical Identifiers for 2-Hydroxyundecanoic Acid

Identifier Value Reference

IUPAC Name 2-hydroxyundecanoic acid [1]

CAS Number 19790-86-4 [1]

Molecular Formula C₁₁H₂₂O₃ [1]

SMILES CCCCCCCCCC(C(=O)O)O [1]

InChIKey
MNRBGFKCVTVNBA-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physical and chemical properties of 2-HUA are dictated by its long alkyl chain, which

imparts lipophilicity, and its two polar functional groups (hydroxyl and carboxyl), which allow for

hydrogen bonding and acidic behavior.

Physical Properties
While specific experimentally determined data for 2-HUA is sparse, properties can be reliably

inferred from its structure and comparison with related alpha-hydroxy acids.
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Table 2: Physical Properties of 2-Hydroxyundecanoic Acid

Property Value (with notes) Reference / Rationale

Molecular Weight 202.29 g/mol [1]

Appearance White to off-white solid
Based on similar long-chain

fatty acids.

Melting Point

Not definitively reported.

Expected to be higher than

undecanoic acid (28.6 °C) due

to hydrogen bonding.

[6]

Boiling Point
Decomposes upon strong

heating.

Alpha-hydroxy acids are prone

to thermal decomposition.[1]

Solubility

Sparingly soluble in water.

Soluble in polar organic

solvents (e.g., ethanol,

methanol, DMSO) and ethers.

The long alkyl chain reduces

water solubility, while the polar

groups enhance solubility in

organic solvents.

pKa Estimated ~4.0 - 4.5

Alpha-hydroxy acids are

stronger than their non-

hydroxylated counterparts.

Lactic acid (C3) has a pKa of

3.86.[1][7] Longer alkyl chains

slightly decrease acidity.

Chemical Reactivity
The reactivity of 2-HUA is centered around its two functional groups. Understanding this dual

reactivity is crucial for its application in synthesis and formulation.

Carboxylic Acid Group: Undergoes standard reactions such as esterification with alcohols,

amidation with amines, and reduction to the corresponding diol (undecane-1,2-diol).

α-Hydroxyl Group: Can be oxidized to a 2-keto acid, acylated to form esters, or etherified.
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Intermolecular Reactions: Under heating or acidic conditions, alpha-hydroxy acids can

undergo self-esterification to form cyclic diesters (lactides) or linear polyesters. This property

is the basis for producing biodegradable polymers like polylactic acid (PLA).[1]

Decarbonylation: A characteristic reaction of α-hydroxy acids is acid-catalyzed

decarbonylation, which can yield an aldehyde (undecanal), carbon monoxide, and water.[1]

2-Hydroxyundecanoic Acid (2-HUA)

Reactions at Carboxyl Group

Reactions at Hydroxyl Group

Combined Reactivity

R-CH(OH)-COOH

Esterification
(R-CH(OH)-COOR')

+ R'OH

Amidation
(R-CH(OH)-CONR'R'')+ R'R''NH

Oxidation
(R-CO-COOH)

[O]

Polycondensation
(-[O-CH(R)-CO]-n)

Heat/Catalyst

Click to download full resolution via product page

Caption: Key chemical reactivities of 2-Hydroxyundecanoic acid.

Synthesis and Analysis
General Synthesis Protocol
A common and reliable method for synthesizing alpha-hydroxy acids is through the nucleophilic

substitution of the corresponding alpha-bromo acid.[1] This self-validating protocol relies on the

hydrolysis of 2-bromoundecanoic acid.
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Protocol: Synthesis of 2-Hydroxyundecanoic Acid via Hydrolysis

Dissolution: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer,

dissolve 1.0 equivalent of 2-bromoundecanoic acid in an aqueous solution containing 2.5-3.0

equivalents of a base (e.g., sodium hydroxide or potassium carbonate). The use of a co-

solvent like DMSO can be employed if solubility is limited.

Hydrolysis: Heat the reaction mixture to 90-100°C with vigorous stirring.[8] The progress of

the reaction can be monitored by thin-layer chromatography (TLC) by observing the

disappearance of the starting material. The reaction typically proceeds to completion within

4-8 hours. Causality: The elevated temperature is necessary to overcome the activation

energy for the SN2 reaction, where the hydroxide ion displaces the bromide ion.

Acidification: After cooling the mixture to room temperature, slowly add a strong acid (e.g.,

6M HCl) with stirring in an ice bath until the solution reaches a pH of approximately 2. This

protonates the carboxylate, causing the 2-hydroxyundecanoic acid to precipitate out of the

aqueous solution.

Extraction: Extract the product from the acidified aqueous solution using a water-immiscible

organic solvent such as ethyl acetate (3x volumes).

Purification & Isolation: Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate. The solvent is then removed under reduced pressure to yield the

crude product. Further purification can be achieved by recrystallization from a suitable

solvent system (e.g., hexane/ethyl acetate).

Caption: Workflow for the synthesis of 2-Hydroxyundecanoic acid.

Analytical Methodologies
Accurate quantification and identification of 2-HUA require robust analytical techniques. Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) are the most common methods.

Protocol: GC-MS Analysis of 2-Hydroxyundecanoic Acid
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Rationale: GC-MS provides high sensitivity and structural information through mass

fragmentation, but requires derivatization to make the analyte volatile.

Extraction: Extract the lipid fraction from the sample matrix (e.g., cosmetic cream, biological

tissue) using a suitable solvent system like ethyl acetate.

Derivatization (Essential Step): The polar carboxyl and hydroxyl groups must be capped to

increase volatility. A two-step derivatization is often most effective.

Esterification: Convert the carboxylic acid to its methyl ester (FAME) using a reagent like

methanolic KOH or BF₃-methanol.

Silylation: Convert the hydroxyl group to a trimethylsilyl (TMS) ether using a silylating

agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane

(TMCS) at 80°C for 1 hour.[9] Causality: This step is critical. Without derivatization, the

polar analyte will exhibit poor peak shape and may not elute from the GC column.

GC-MS Analysis:

Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm) is

typically used.

Injection: Inject 1 µL of the derivatized sample.

Oven Program: A temperature gradient is used, for example, starting at 60°C, ramping to

280-300°C to elute the derivatized acid.

Detection: Use electron impact (EI) ionization. Monitor for characteristic ions, such as the

[M-CH₃]⁺ ion, for quantification in Selected Ion Monitoring (SIM) mode.[9]

Protocol: HPLC Analysis of 2-Hydroxyundecanoic Acid

Rationale: HPLC is suitable for analyzing the acid in its native form without derivatization,

making it simpler for routine quantification, especially in cosmetic formulations.[10]

Sample Preparation: Dissolve the sample (e.g., cosmetic product) in a suitable solvent like

methanol or an acetonitrile/water mixture.[10] Centrifuge to remove excipients and filter the
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supernatant through a 0.45 µm membrane.[11]

HPLC Analysis:

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm) is highly effective.

[12]

Mobile Phase: An acidic mobile phase is required to keep the carboxylic acid protonated

for good retention and peak shape. A typical mobile phase is a mixture of water and

methanol/acetonitrile with an acidifier like phosphoric acid to maintain a pH of ~2.0.[12]

Detection: UV detection at a low wavelength (~210 nm) is used, as the molecule lacks a

strong chromophore.

Quantification: Create a calibration curve using certified reference standards of 2-HUA.

Applications and Biological Significance
Role in Cosmetics and Dermatology
As an AHA, 2-HUA is primarily of interest for its dermatological effects. AHAs work by loosening

the bonds between the corneocytes of the stratum corneum, which promotes exfoliation of

dead skin cells.[13] This action leads to several benefits:

Improved Skin Texture: Regular use can result in smoother, softer skin.[13]

Treatment of Hyperpigmentation: By accelerating cell turnover, AHAs can help fade dark

spots and even out skin tone.[13]

Anti-Aging Effects: They can reduce the appearance of fine lines and wrinkles.[13]

Acne Treatment: AHAs can help unblock pores and are used in formulations to manage

acne.[14]

Formulation Considerations: For cosmetic use, the concentration and pH of the final product

are critical for both efficacy and safety. Formulations for consumer use are typically

recommended to contain ≤10% AHA at a final pH of ≥3.5 to minimize irritation.[15] Higher

concentrations are used in professional chemical peels.[15][16]
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Potential in Drug Development and Biomaterials
The unique structure of 2-HUA lends itself to applications in drug development:

Drug Delivery Systems: Alpha-hydroxy acids like lactic and glycolic acid are precursors to

biodegradable polyesters (e.g., PLA, PGA).[1] These polymers are used to create medical

implants, sutures, and nanoparticles for controlled drug release.[1] 2-HUA, with its long alkyl

chain, could be explored for creating novel polyesters with different degradation profiles and

mechanical properties.

Solubility Enhancement: The amphiphilic nature of 2-HUA could be investigated for its

potential to act as an excipient to improve the solubility and bioavailability of poorly water-

soluble drugs, similar to how other fatty acids are used in formulations.[6]

Biological Function
The primary biological role of 2-hydroxy fatty acids is as constituents of sphingolipids.[4][5] The

enzyme Fatty Acid 2-Hydroxylase (FA2H) is responsible for their synthesis.[2] The 2-hydroxyl

group plays a crucial role in stabilizing membrane microdomains through additional

intermolecular hydrogen bonding.[3] This is particularly important in:

Nervous System: hFA-sphingolipids are vital for the proper structure and function of myelin.

Epidermis: hFA-ceramides are essential for forming the lamellar structures that create the

skin's water permeability barrier.[2]

Defects in the FA2H enzyme lead to serious neurological disorders, underscoring the critical

importance of these lipids in human health.[5]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Hydroxyundecanoic acid is classified as an irritant.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1]
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Precautions: Standard laboratory personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling this compound. Avoid

inhalation of dust.

Sun Sensitivity: A key consideration for all AHAs is their potential to increase skin sensitivity

to UV radiation.[13][17] FDA studies have shown that AHA application increases sensitivity to

skin reddening and cellular damage from UV light, though this effect is reversible upon

discontinuation.[17] It is imperative that formulations containing 2-HUA include directions for

daily sun protection.

Conclusion
2-Hydroxyundecanoic acid is a multifaceted molecule with established biological importance

and significant potential in applied sciences. Its role as a key component of essential

sphingolipids provides a foundation for research in neurobiology and dermatology. As an alpha-

hydroxy acid, its utility in cosmetic formulations is well-grounded, provided that safety and pH

considerations are carefully managed. Future opportunities for this molecule lie in the

development of novel biodegradable polymers and advanced drug delivery systems, leveraging

its unique combination of a reactive alpha-hydroxy acid moiety and a lipophilic fatty acid tail.

This guide serves as a foundational resource for scientists and developers looking to explore

the full potential of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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